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Abstract

Distilled Tall Oil Fatty Acids (DTOFA), a co-product of the Kraft pulp and paper industry,
represent a complex mixture of fatty acids, rosin acids, and unsaponifiable materials derived
from the fractional distillation of crude tall oil (CTO).[1] This technical guide provides a
comprehensive overview of the physicochemical properties of DTOFA, intended for
researchers, scientists, and professionals in drug development. It details the composition,
physical characteristics, and chemical properties, supported by quantitative data, standardized
experimental protocols, and process visualizations. The unique composition of DTOFA,
primarily consisting of C18 unsaturated fatty acids like oleic and linoleic acid, imparts specific
properties that make it a versatile raw material in various industrial and research applications.

[2]

Introduction

Tall oil is a significant byproduct of the alkaline (Kraft) pulping process of pine wood.[3] The raw
material, known as crude tall oil (CTO), is an intricate mixture of fatty acids, resin acids (mainly
abietic acid and its isomers), and neutral or unsaponifiable components such as sterols and
other hydrocarbons.[1][4] Through a process of fractional distillation at high temperatures under
vacuum, CTO is separated into several distinct fractions, including tall oil rosin (TOR), tall oil
pitch, and the focus of this guide, Distilled Tall Oil Fatty Acids (DTOFA or TOFA).[4][5] TOFA is
defined as the distillation fraction containing a minimum of 90% fatty acids.[6] Its utility stems
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from its long carbon chain (C18), the reactivity of its carboxyl group, and the unsaturation of its
double bonds.

Manufacturing Process: From Crude Tall Oil to
DTOFA

The transformation of crude tall oil into its more refined fractions is achieved through fractional
distillation. This process separates components based on their different boiling points. The
initial CTO is heated under vacuum, causing the more volatile components to vaporize first.
These vapors are then condensed and collected at different stages, yielding distinct fractions
with varying compositions and properties.

The primary products are Tall Oil Fatty Acids (TOFA) and Tall Oil Rosin (TOR). Other fractions
include distilled tall oil (DTO), which is a mixture of fatty and rosin acids, heads (the most
volatile fraction), and pitch (the non-volatile residue).[1][4]

Fractional Distillation Process
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Caption: Fractional Distillation of Crude Tall Oil.
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Physicochemical Properties

The properties of DTOFA are a direct result of its chemical composition, which can vary
depending on the wood source (species of pine, geographic location) and the specific
distillation process parameters.[4][6]

Composition

DTOFA is predominantly a mixture of C18 fatty acids, with smaller amounts of saturated fatty
acids, rosin acids, and unsaponifiable matter. The low rosin acid content is a key quality
parameter for many applications.

DTOFA Composition

Fatty Acids (~90-A9‘%)/ ¢ \ \
Conjugated Linoleic Acid (018:2)| Palmitic Acid (C16:0) | Stearic Acid (C18:0) | Ro(sg&():lds Unsa(;l()zr;zl)ables

Oleic Acid (C18:1) |
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Click to download full resolution via product page
Caption: Major Chemical Components of DTOFA.

Table 1: Typical Composition of Distilled Tall Oil Fatty Acids
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Component Typical Percentage (%) Reference
Fatty Acids >97 [7]

Oleic Acid (C18:1) 26 - 48 [51[7]
Linoleic Acid (C18:2) 35 [5]
Conjugated Linoleic Acid 7 [5]

Palmitic Acid (C16:0) 1 [5]

Stearic Acid (C18:0) 2 [5]

Other Acids 4 [5]

Rosin Acids <21 [7]
Unsaponifiables <2.0 [51[7]

Physical Properties

At ambient temperature, DTOFA is a yellowish, oily liquid with a characteristic pungent odor.[2]
[8] Its physical state and properties are crucial for handling, storage, and formulation.

Table 2: Physical Properties of Distilled Tall Oil Fatty Acids
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Property Typical Value Unit Reference
Light yellow
Appearance o - [8][°]
transparent liquid
Density at 20°C 904 kg/m 3 [7]
Viscosity at 20°C 30 mPa-s [7]
Flash Point (closed
205 °C [7]
cup)
Cloud Point -7 °C [7]
Freezing Point <0 °C [9]
Boiling Point Range 200 - 300 °C [8]
Refractive Index at
1.470 - [7]
20°C
Color (Gardner) 4 - [7]

Chemical Properties

The chemical properties of DTOFA are defined by standard metrics that quantify the acid
content, saponifiable matter, and degree of unsaturation. These values are critical for quality
control and for determining the stoichiometry of chemical reactions involving DTOFA.

Table 3: Chemical Properties of Distilled Tall Oil Fatty Acids
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Property Typical Value

Unit

Definition Reference

Acid Value 192 - 202

mg KOH/g

Milligrams of

KOH required to

neutralize the [9][10][11]
free fatty acids in

19 of sample.

Saponification
198
Value

mg KOH/g

Milligrams of
KOH required to
saponify 1g of
ponity g- [12][13][14]
fat, measuring
both free and

esterified acids.

lodine Value
(Wijs)

153 - 162

g 12/100g

A measure of the
degree of

. [71[9][15]
unsaturation of

the fatty acids.

Experimental Protocols

The analysis of DTOFA relies on standardized test methods, primarily those developed by
ASTM International and the American Oil Chemists' Society (AOCS).

Determination of Fatty and Rosin Acid Composition

Method: ASTM D5974 - Standard Test Methods for Fatty and Rosin Acids in Tall Oil
Fractionation Products by Capillary Gas Chromatography.[16][17]

This method determines the individual fatty and rosin acids in DTOFA. The core of the

procedure involves converting the non-volatile acids into volatile methyl esters, which can then

be separated and quantified by gas chromatography (GC).[18]

Protocol Summary:

« Esterification: The carboxylic acid groups of the fatty and rosin acids are converted into

methyl esters. Several reagents can be used, including N,N-dimethylformamide dimethyl
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acetal (DMF-DMA), tetramethylammonium hydroxide (TMAH), or the classic but hazardous
diazomethane.[17][18][19]

GC Analysis: A known amount of the esterified sample is injected into a gas chromatograph
equipped with a capillary column (e.g., a polar stationary phase) and a flame ionization
detector (FID).[18]

Separation & Detection: The volatile methyl esters are separated based on their boiling
points and affinity for the stationary phase as they pass through the column. The FID detects
the components as they elute.

Quantification: The amount of each acid is determined using either an internal standard
method for absolute values or an area percent method for relative values.[16] The internal
standard method involves adding a known quantity of a reference compound to the sample
before analysis.[16]
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Caption: Experimental Workflow for GC Analysis (ASTM D5974).

Determination of Acid Value

Methods: ASTM D1980; AOCS Te 1a-64.[10][11][20][21]
This test measures the free acidity in a sample.[11]

Protocol Summary:
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A precisely weighed sample (approx. 5 g) is dissolved in a hot, neutralized solvent (e.g., 75-
100 mL of ethyl alcohol).[22]

A phenolphthalein indicator is added to the solution.

The solution is titrated with a standardized sodium hydroxide (NaOH) or potassium
hydroxide (KOH) solution (e.g., 0.5 M) until a faint pink color persists for at least 30 seconds.
[22]

The acid value is calculated based on the volume and molarity of the titrant used and the
weight of the sample.

Determination of Saponification Value

Methods: ASTM D1962.[12][23][24][25]

This method determines the total acid content, including both free acids and those present as
esters.[13]

Protocol Summary:

A weighed sample (approx. 2-3 g) is placed in an Erlenmeyer flask.[13]

A precise volume (e.g., 50.0 mL) of a standardized ethanolic potassium hydroxide (KOH)
solution is added.[26]

The mixture is refluxed for approximately 60 minutes to ensure complete saponification (the
hydrolysis of esters into carboxylate salts and alcohols).[13]

After cooling slightly, the excess, unreacted KOH is titrated with a standardized solution of
hydrochloric acid (HCI), typically using phenolphthalein as an indicator.

A "blank" determination is run in parallel, containing only the KOH solution and no sample.

The saponification value is calculated from the difference in the titrant volume required for
the blank and the sample.[26]

Determination of lodine Value
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Method: ASTM D1959 - Wijs Procedure.[15][27][28][29]
This test measures the degree of unsaturation (humber of double bonds) in the fatty acids.[27]
Protocol Summary:

A weighed sample is dissolved in a suitable solvent (e.g., carbon tetrachloride or
cyclohexane).

A precise amount of Wijs solution (iodine monochloride in glacial acetic acid) is added to the
sample. The iodine monochloride reacts with the double bonds in the unsaturated fatty acids.

The mixture is kept in the dark for a specified time (e.g., 30 minutes) to allow the reaction to
complete.

After the reaction period, a potassium iodide (KI) solution is added, which reacts with the
excess (unreacted) Wijs solution to liberate iodine.

The liberated iodine is then titrated with a standardized sodium thiosulfate solution, using a
starch solution as an indicator (the endpoint is the disappearance of the blue starch-iodine
complex).

A blank determination is performed alongside the sample.

The iodine value is calculated based on the difference in titration volumes between the blank
and the sample.

Applications in Research and Drug Development

The well-defined physicochemical properties of DTOFA make it a substance of interest for
various applications. Its composition of long-chain fatty acids, primarily oleic and linoleic acid, is
similar to that of many vegetable oils.[2] Potential applications include:

e Synthesis: As a starting material for the synthesis of dimer acids, lubricant esters, and other
oleochemical derivatives.[9]

o Formulation: Use as an excipient in formulations, acting as an emulsifier, solubilizer, or
lubricant.
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» Metalworking and Cleaning: Employed in metalworking fluids and industrial cleaners.

o Coatings and Inks: A key raw material for producing alkyd resins used in fast-drying paints
and inks.[9]

Conclusion

Distilled Tall Oil Fatty Acids are a valuable and versatile class of oleochemicals with a unique
profile of physicochemical properties. Characterized by a high content of unsaturated C18 fatty
acids, low rosin acid content, and consistent quality parameters such as acid value,
saponification value, and iodine value, DTOFA serves as a critical raw material across
numerous industries. A thorough understanding of these properties, guided by standardized
analytical protocols, is essential for its effective application in research, development, and
industrial manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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